N-({[4-(1,3-benzoxazol-2-yl)-3-hydroxyphenyl]amino}carbonothioyl)-4-bromobenzamide

• IUPAC Name: N-[[4-(1,3-benzoxazol-2-yl)-3-hydroxyphenyl]carbamothioyl]-4-bromobenzamide
• InChI: InChI=1S/C21H14BrN3O3S/c22-13-7-5-12(6-8-13)19(27)25-21(29)23-14-9-10-15(17(26)11-14)20-24-16-3-1-2-4-18(16)28-20/h1-11,26H,(H2,23,25,27,29)
• InChI Key: WMJNWRKTCHFADB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C3=C(C=C(C=C3)NC(=S)NC(=O)C4=CC=C(C=C4)Br)O
• Molecular Formula: C21H14BrN3O3S
• Molecular Weight: 468.3 g/mol

Description

Benzoxazole is an aromatic organic compound with a molecular formula C7H5NO, a benzene-fused oxazole ring structure. It’s a heterocyclic compound and finds use in research as a starting material for the synthesis of larger, usually bioactive structures. Its aromaticity makes it relatively stable, although as a heterocycle, it has reactive sites which allow for functionalization.

Synthesis Analysis

Benzoxazoles can be synthesized from 2-aminophenols and aldehydes using various catalysts under mild reaction conditions. A sequential one-pot procedure for the synthesis of benzoxazoles from aryl and vinyl bromides involves an initial aminocarbonylation with 2-aminophenols as nucleophiles followed by an acid-mediated ring closure to generate the heterocycle.

Molecular Structure Analysis

The benzoxazole moiety is a bicyclic planar molecule. It is the most favorable moiety for researchers because it has been extensively used as a starting material for different mechanistic approaches in drug discovery.

Chemical Reactions Analysis

Benzoxazoles can undergo a variety of chemical reactions. For example, they can be synthesized from o-amino(thio)phenols and aldehydes using samarium triflate as a reusable acid catalyst under mild reaction conditions in an aqueous medium.

Physical And Chemical Properties Analysis

Benzoxazole is a white to light yellow solid with an odor similar to pyridine. It has a melting point of 27 to 30 °C and a boiling point of 182 °C. It is insoluble in water.

Mechanism of Action

The mechanism of action of benzoxazole derivatives can vary widely depending on the specific compound and its biological target. Some benzoxazole derivatives have shown antimicrobial, antifungal, anticancer, antioxidant, anti-inflammatory effects, and so on.

Future Directions

Benzoxazole derivatives are of interest for various applications, including as optical brighteners in laundry detergents. They are also found within the chemical structures of pharmaceutical drugs such as flunoxaprofen and tafamidis. Future research may focus on developing new benzoxazole derivatives with improved properties for these and other applications.